Cas no 108664-43-3 (2(1H)-Pyridinone,1-[2-([1,1'-biphenyl]-4-ylcarbonyl)-2-propen-1-yl]-)

• Product Name: 2(1H)-Pyridinone,1-[2-([1,1'-biphenyl]-4-ylcarbonyl)-2-propen-1-yl]-
• CAS No: 108664-43-3
• MF: C₂₁H₁₇NO₂
• MW: 315.365185499191
• CID: 229076
• PubChem ID: 3007416
• Update Time: 2025-04-19

2(1H)-Pyridinone,1-[2-([1,1'-biphenyl]-4-ylcarbonyl)-2-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,1-[2-([1,1'-biphenyl]-4-ylcarbonyl)-2-propen-1-yl]-
• 1-[2-(4-phenylbenzoyl)prop-2-enyl]pyridin-2-one
• 2(1H)-Pyridinone, 1-(2-((1,1'-biphenyl)-4-ylcarbonyl)-2-propenyl)-
• 2(1H)-Pyridinone, 1-[2-([1,1'-biphenyl]-4-ylcarbonyl)-2-propenyl]-
• AC1MHM6C
• ACMC-20mbol
• AG-D-25195
• CHEMBL36868
• CTK4A6148
• DTXSID80148691
• 108664-43-3
• 1-[2-(4-phenylbenzoyl)allyl]pyridin-2-one

• Inchi： 1S/C21H17NO2/c1-16(15-22-14-6-5-9-20(22)23)21(24)19-12-10-18(11-13-19)17-7-3-2-4-8-17/h2-14H,1,15H2
• InChI Key： ZVRYZEXHWLNWSN-UHFFFAOYSA-N
• SMILES： O=C(C(=C)CN1C=CC=CC1=O)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 315.12601
• Monoisotopic Mass: 315.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.164
• Boiling Point: 564.7°Cat760mmHg
• Flash Point: 267.2°C
• Refractive Index: 1.608
• PSA: 37.38
• LogP: 3.95440